Cas no 2228427-41-4 (4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine)

• Product Name: 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine
• CAS No: 2228427-41-4
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 5923014
• PubChem ID: 165978803
• Update Time: 2025-06-13

4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine
• EN300-1907072
• 2228427-41-4

• Inchi： 1S/C10H15BrN2O/c1-7(12)3-4-8-9(11)5-13-6-10(8)14-2/h5-7H,3-4,12H2,1-2H3
• InChI Key： GMQAAERKHFRTDF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CCC(C)N)OC

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine

Chemical Profile of 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine (CAS No. 2228427-41-4)

4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine (CAS No. 2228427-41-4) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its versatile structural framework and potential biological activities. This compound, featuring a butanamine side chain linked to a brominated and methoxylated pyridine core, presents an intriguing scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine consists of a pyridine ring substituted at the 3-position with a bromine atom and at the 5-position with a methoxy group, coupled to a butan-2-amine moiety. This specific arrangement confers unique electronic and steric properties, making it a valuable building block for designing molecules with tailored interactions with biological targets. The presence of both bromine and methoxy substituents enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other synthetic transformations.

In recent years, the interest in pyridine derivatives has surged due to their broad spectrum of biological activities. Pyridine-based compounds are well-documented for their roles in various pharmacological applications, including kinase inhibition, antiviral treatments, and anti-inflammatory drugs. The brominated and methoxylated pyridine core in 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine is particularly noteworthy, as such modifications often improve metabolic stability and binding affinity to protein targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The amine group at the 2-position of the butyl chain provides a handle for further derivatization, enabling the creation of molecules with enhanced solubility, bioavailability, or target specificity. This flexibility has made 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine a popular choice in fragment-based drug design initiatives, where small molecular fragments are screened for initial binding interactions before being expanded into full-length drug candidates.

Recent studies have highlighted the importance of brominated pyridines in medicinal chemistry. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions allow for the introduction of aryl or heteroaryl groups at various positions along the molecular scaffold, expanding the chemical space available for drug discovery.

The methoxy group on the pyridine ring not only influences the electronic properties of the molecule but also contributes to its solubility profile. In drug development, optimizing solubility is crucial for achieving desirable pharmacokinetic properties. Compounds like 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine often exhibit improved water solubility compared to their unsubstituted counterparts, making them more amenable to formulation into oral or parenteral dosage forms.

From a computational chemistry perspective, virtual screening and molecular docking studies have been increasingly employed to evaluate the binding potential of pyridine derivatives to biological targets. The structural features of 4-(3-bromo-5-methoxypyridin-4-yl)butan-2-amine, particularly its rigid heterocyclic core and functionalized side chains, make it an attractive candidate for such simulations. Preliminary docking studies suggest that this compound may interact with proteins involved in metabolic pathways or signal transduction cascades, warranting further experimental validation.

The synthesis of 4-(3-bromo-5-methoxypyridin-4-yb-butan--2--amine involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include nucleophilic aromatic substitution on halogenated pyridines to introduce the bromo and methoxy groups, followed by selective reduction or amination reactions to establish the butanamine moiety. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing reaction times and improving yields.

In conclusion, 4-(3-bromo--5--methoxypyridin--4--ytl-butan--2--amine (CAS No.--2228427--41--4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features combined with its synthetic accessibility make it an invaluable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in shaping future therapeutic landscapes.